Cas no 69150-52-3 (Deoxyadenosine-5'-tri-3'-diphosphate)
69150-52-3 structure
Product Name:Deoxyadenosine-5'-tri-3'-diphosphate
CAS No:69150-52-3
MF:C10H18N5O18P5
MW:651.141426563263
CID:512755
Update Time:2023-08-02
Deoxyadenosine-5'-tri-3'-diphosphate Chemical and Physical Properties
Names and Identifiers
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- Adenosine5'-(tetrahydrogen triphosphate), 2'-deoxy-, 3'-(trihydrogen diphosphate) (9CI)
- deoxyadenosine-5'-tri-3'-diphosphate
- Adenosine 5'-(tetrahydrogen triphosphate), 2'-deoxy-3'-(trihydrogen diphosphate)
- 9-{2-Deoxy-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)-3-O-[hydroxy(phosphonooxy)phosphoryl]pentofuranosyl}-9H-purin-6-amine
- Deoxyadenosine-5'-tri-3'-diphosphate
-
- Inchi: 1S/C10H18N5O18P5/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(30-37(24,25)31-34(16,17)18)6(29-7)2-28-36(22,23)33-38(26,27)32-35(19,20)21/h3-7H,1-2H2,(H,22,23)(H,24,25)(H,26,27)(H2,11,12,13)(H2,16,17,18)(H2,19,20,21)/t5-,6+,7+/m0/s1
- InChI Key: HCCOSUQSYWESKP-RRKCRQDMSA-N
- SMILES: P(=O)(O)(OP(=O)(O)O)O[C@H]1C[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@@H]1COP(=O)(O)OP(=O)(O)OP(=O)(O)O
Computed Properties
- Exact Mass: 650.933
- Monoisotopic Mass: 650.933
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 22
- Heavy Atom Count: 38
- Rotatable Bond Count: 12
- Complexity: 1100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -6.4
- Topological Polar Surface Area: 352
Experimental Properties
- Density: 2.73
- Boiling Point: 1060°C at 760 mmHg
- Flash Point: 594.9°C
- Refractive Index: 1.879
Deoxyadenosine-5'-tri-3'-diphosphate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
69150-52-3 (Deoxyadenosine-5'-tri-3'-diphosphate) Related Products
- 1927-31-7(2'-Deoxy-5'-ATP)
- 84837-00-3(Erythraea centaurium, ext.)
- 9000-30-0(Guar gum)
- 56432-02-1(Adenosine 3'-(tetrahydrogen triphosphate), P''→5'-ester with adenosine)
- 23339-44-8(Adenosine triphosphate monophosphate)
- 10209-67-3(Adenosine,5'-O-[hydroxy(phosphonooxy)phosphinyl]adenylyl-(3'®5')- (9CI))
- 74299-50-6(2'-Deoxyadenosine-5'-triphosphate disodium salt)
- 53951-06-7(Adenosine 5'-(tetrahydrogen triphosphate), 3'-(trihydrogen diphosphate))
- 55487-19-9(Adenosine 3'-(tetrahydrogen triphosphate), 5'-(tetrahydrogen triphosphate) (9CI))
- 65954-93-0(Adenosine, 5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')-)
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